Cas no 127292-42-6 (1,3-Benzodioxole-5-methanamine,a-ethyl-)

• Product Name: 1,3-Benzodioxole-5-methanamine,a-ethyl-
• CAS No: 127292-42-6
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 103183
• Update Time: 2023-10-30

1,3-Benzodioxole-5-methanamine,a-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-methanamine,a-ethyl-
• 1-(1,3-benzodioxol-5-yl)propan-1-amine
• (1-(Benzodioxol-5-yl)propyl)amine
• 1-benzo[1,3]dioxol-5-yl-propylamine
• ACMC-1BWD4
• AGN-PC-002361
• CTK4B5553
• DTXSID701027199
• ALPHA (psychedelic)
• .ALPHA.-ETHYL-1,3-BENZODIOXOLE-5-METHANAMINE
• alpha
• AC10C1L8VO
• 1,3-Benzodioxole-5-methanamine, alpha-ethyl-
• 1,3-BENZODIOXOLE-5-METHANAMINE, .ALPHA.-ETHYL-
• 1241677-25-7
• 1-(1,3-Benzodioxol-5-yl)-1-propanamine
• alpha-Ethyl-1,3-benzodioxole-5-methanamine
• VEOUOCLRLNJOLJ-UHFFFAOYSA-N
• UNII-AC10C1L8VO
• AKOS000124083
• DTXSID70562589
• SCHEMBL12261523
• 1-(2H-1,3-Benzodioxol-5-yl)propan-1-amine
• .ALPHA.-ETHYL-3,4-METHYLENEDIOXYBENZYLAMINE
• 1-Amino-1-(3,4-methylenedioxyphenyl)propane
• 127292-42-6

• Inchi： 1S/C10H13NO2/c1-2-8(11)7-3-4-9-10(5-7)13-6-12-9/h3-5,8H,2,6,11H2,1H3
• InChI Key： VEOUOCLRLNJOLJ-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C(CC)N

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.161
• Boiling Point: 276.8°Cat760mmHg
• Flash Point: 131.5°C
• Refractive Index: 1.563
• PSA: 44.48